Cas no 1261929-63-8 (2-(3-Chloro-5-methylphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(3-Chloro-5-methylphenyl)-4-nitrobenzoic acid
• CAS No: 1261929-63-8
• MF: C₁₄H₁₀ClNO₄
• MW: 291.686502933502
• MDL: MFCD18320831
• CID: 2622145
• PubChem ID: 53226730
• Update Time: 2025-09-22

2-(3-Chloro-5-methylphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLORO-5-METHYLPHENYL)-4-NITROBENZOIC ACID
• 2-(3-Chloro-5-methylphenyl)-4-nitrobenzoic acid, 95%
• 1261929-63-8
• MFCD18320831
• DTXSID40690348
• 3'-Chloro-5'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Chloro-5-methylphenyl)-4-nitrobenzoic acid

• MDL： MFCD18320831
• Inchi： 1S/C14H10ClNO4/c1-8-4-9(6-10(15)5-8)13-7-11(16(19)20)2-3-12(13)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： GKAQWJNUDAFJPN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.0298355Da
• Monoisotopic Mass: 291.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls